Cas no 41932-53-0 (Piperazine, 1-(10,11-dihydrodibenzo(b,f)thiepin-10-yl)-4-methyl-, monomethanesulfonate)

Piperazine, 1-(10,11-dihydrodibenzo(b,f)thiepin-10-yl)-4-methyl-, monomethanesulfonate structure
41932-53-0 structure
Product name:Piperazine, 1-(10,11-dihydrodibenzo(b,f)thiepin-10-yl)-4-methyl-, monomethanesulfonate
CAS No:41932-53-0
MF:C20H26N2O3S2
MW:406.562042713165
CID:2636384
PubChem ID:3038767

Piperazine, 1-(10,11-dihydrodibenzo(b,f)thiepin-10-yl)-4-methyl-, monomethanesulfonate Chemical and Physical Properties

Names and Identifiers

    • 1-(5,6-dihydrobenzo[b][1]benzothiepin-5-yl)-4-methylpiperazine,methanesulfonic acid
    • Piperazine, 1-(10,11-dihydrodibenzo(b,f)thiepin-10-yl)-4-methyl-, monomethanesulfonate
    • DTXSID20962075
    • 1-(10,11-Dihydrodibenzo(b,f)thiepin-10-yl)-4-methylpiperazine methanesulfonate
    • 41932-53-0
    • Perathiepin methanesulfonate
    • Methanesulfonic acid--1-(10,11-dihydrodibenzo[b,f]thiepin-10-yl)-4-methylpiperazine (1/1)
    • Inchi: InChI=1S/C19H22N2S.CH4O3S/c1-20-10-12-21(13-11-20)17-14-15-6-2-4-8-18(15)22-19-9-5-3-7-16(17)19;1-5(2,3)4/h2-9,17H,10-14H2,1H3;1H3,(H,2,3,4)
    • InChI Key: KAEPPMAGAKBWKE-UHFFFAOYSA-N

Computed Properties

  • Exact Mass: 406.13848504Da
  • Monoisotopic Mass: 406.13848504Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 1
  • Complexity: 459
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 94.5Ų

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